6-bromo-8-methoxy-3-(morpholine-4-carbonyl)-2H-chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Imaging in Cancer Research
Carbon-11-labeled chromen-4-one derivatives, including structures similar to 6-bromo-8-methoxy-3-(morpholine-4-carbonyl)-2H-chromen-2-one, have been synthesized as potential PET agents for imaging DNA repair enzyme DNA-dependent protein kinase (DNA-PK) in cancer. This highlights the compound's relevance in developing diagnostic tools for cancer research through the visualization of DNA repair processes (Gao et al., 2012).
Photocycloaddition Reactions
The compound's structural relatives have been involved in photocycloaddition reactions, indicating its potential utility in synthetic organic chemistry to create complex molecular structures that could have various applications, including the development of new pharmaceuticals (Memarian et al., 1997).
Synthesis of Benzo[c]chromene-6-Ones
6H-Benzo[c]chromene-6-ones and related structures have been synthesized starting with compounds similar to this compound. These syntheses involve one-pot Suzuki–Miyaura cross coupling followed by oxidative lactonization reactions, demonstrating the compound's potential as a precursor in the synthesis of complex organic molecules (Singha et al., 2013).
Catalysis in Multicomponent Synthesis
Morpholine catalyzes one-pot multicomponent synthesis involving structures similar to this compound, highlighting its role in facilitating reactions under mild conditions to produce compounds containing the chromene core efficiently (Heravi et al., 2011).
Neuroprotective Effects
Novel pyrano[3,2-c]chromene derivatives bearing morpholine/phenylpiperazine moiety, structurally related to the compound , have shown significant neuroprotective effects against oxidative stress, indicating the potential therapeutic applications of such compounds in neurodegenerative diseases (Sameem et al., 2017).
Properties
IUPAC Name |
6-bromo-8-methoxy-3-(morpholine-4-carbonyl)chromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14BrNO5/c1-20-12-8-10(16)6-9-7-11(15(19)22-13(9)12)14(18)17-2-4-21-5-3-17/h6-8H,2-5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRNIOHKGUMVLMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=CC(=C1)Br)C=C(C(=O)O2)C(=O)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrNO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.